3-(4-butoxyphenyl)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acrylonitrile

• IUPAC Name: (E)-3-(4-butoxyphenyl)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C22H19ClN2OS/c1-2-3-12-26-20-10-4-16(5-11-20)13-18(14-24)22-25-21(15-27-22)17-6-8-19(23)9-7-17/h4-11,13,15H,2-3,12H2,1H3/b18-13+
• InChI Key: CNDLMANPSDSIFB-QGOAFFKASA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)Cl
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)/C=C(\C#N)/C2=NC(=CS2)C3=CC=C(C=C3)Cl
• Molecular Formula: C22H19ClN2OS
• Molecular Weight: 394.9 g/mol

Description

3-(4-butoxyphenyl)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acrylonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is known for its unique chemical properties, which make it a promising candidate for the development of new drugs and therapies. In

Mechanism of Action

The mechanism of action of 3-(4-butoxyphenyl)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acrylonitrile is not fully understood. However, it has been proposed that the compound exerts its anticancer activity by inducing apoptosis (programmed cell death) in cancer cells. It may also inhibit the growth and proliferation of cancer cells by interfering with various signaling pathways involved in cell division and survival.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to exhibit significant cytotoxicity against cancer cells, while having minimal toxicity towards normal cells. It has also been found to possess anti-inflammatory and antioxidant properties, which may be beneficial for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(4-butoxyphenyl)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acrylonitrile in lab experiments is its high potency and selectivity towards cancer cells. This makes it an ideal candidate for the development of new anticancer drugs and therapies. However, one of the main limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain lab settings.

Future Directions

There are several future directions for the research and development of 3-(4-butoxyphenyl)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acrylonitrile. One direction is to explore its potential applications in the treatment of other diseases, such as inflammatory bowel disease and rheumatoid arthritis. Another direction is to optimize the synthesis method and improve the purity and yield of the product. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 3-(4-butoxyphenyl)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acrylonitrile involves the reaction of 4-(4-chlorophenyl)-2-aminothiazole with 4-butoxybenzaldehyde in the presence of a base and a solvent. The reaction proceeds via a condensation reaction, which results in the formation of the desired product. The purity and yield of the product can be improved by using different solvents and optimizing the reaction conditions.

Scientific Research Applications

3-(4-butoxyphenyl)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acrylonitrile has been extensively studied for its potential applications in the field of medicine. The compound has been found to exhibit significant anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been shown to possess anti-inflammatory and antioxidant properties, which make it a promising candidate for the treatment of various inflammatory diseases.